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Compound of Interest

Compound Name: Methyl Propyl Carbonate

Cat. No.: B034399

Introduction

Methyl propyl carbonate (MPC) is an organic carbonate that finds applications as a solvent,
particularly in electrolyte formulations for lithium-ion batteries, and as a reagent in chemical
synthesis.[1][2] The purity of MPC is critical for these applications, as impurities can adversely
affect product performance and safety. For instance, in lithium-ion batteries, protic impurities
like alcohols can react with the electrolyte salt (e.g., LiPF6) to form hydrofluoric acid (HF),

which degrades battery components.[2]

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the
separation, identification, and quantification of volatile and semi-volatile compounds, making it
an ideal method for assessing the purity of methyl propyl carbonate.[3] This application note
provides a detailed protocol for the analysis of methyl propyl carbonate purity by GC-MS,
including sample preparation, instrument parameters, and data analysis.

Experimental Workflow

The overall workflow for the analysis of methyl propyl carbonate purity by GC-MS is depicted
in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbonate-purity-by-gc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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